dithiotungstic acid
Description
Dithiotungstic acid (hypothetical formula: H$2$WS$2$O$2$) is a sulfur-substituted derivative of tungstic acid (H$2$WO$_4$), where two oxygen atoms are replaced by sulfur. This substitution significantly alters its chemical and physical properties, including acidity, thermal stability, and catalytic activity. Tungsten-based acids are critical in industrial catalysis, electrochemistry, and materials science due to their redox versatility and structural adaptability . However, its synthesis and characterization remain challenging due to the inherent instability of many thio acids .
Properties
CAS No. |
16150-61-1 |
|---|---|
Molecular Formula |
C6H13I |
Synonyms |
dithiotungstic acid |
Origin of Product |
United States |
Comparison with Similar Compounds
Critical Analysis of Existing Gaps
Synthetic Protocols : Current methods for this compound synthesis lack reproducibility, necessitating advanced techniques like solvothermal synthesis .
Stabilization Strategies : Encapsulation in metal-organic frameworks (MOFs) could enhance stability, a approach successful for dithiophosphoric acid .
Comparative Catalytic Studies : Direct comparisons with analogous thio acids in industrial processes (e.g., hydrodesulfurization) are absent .
Q & A
Q. What frameworks ensure ethical data sharing in this compound research?
- Methodological Answer : Adhere to FAIR principles (Findable, Accessible, Interoperable, Reusable) by depositing datasets in repositories like Zenodo or ChemRxiv. Use standardized metadata templates (e.g., ISA-Tab) to document experimental conditions. Establish data-sharing agreements to protect intellectual property while enabling reproducibility .
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